Cas no 564-36-3 (Ergocornine)

• Product Name: Ergocornine
• CAS No: 564-36-3
• MF: C₃₁H₃₉N₅O₅
• MW: 561.671867609024
• CID: 376982
• Update Time: 2025-11-02

Ergocornine Chemical and Physical Properties

Names and Identifiers

• Ergotaman-3',6',18-trione,12'-hydroxy-2',5'-bis(1-methylethyl)-, (5'a)-
• ERGOCORNINE
• (5'alpha)-12'-Hydroxy-2',5'-bis(1-methylethyl)ergotaman-3',6',18-trione
• NSC 407316
• Ergocornine

• Inchi： 1S/C31H39N5O5/c1-16(2)26-28(38)35-11-7-10-24(35)31(40)36(26)29(39)30(41-31,17(3)4)33-27(37)19-12-21-20-8-6-9-22-25(20)18(14-32-22)13-23(21)34(5)15-19/h6,8-9,12,14,16-17,19,23-24,26,32,40H,7,10-11,13,15H2,1-5H3,(H,33,37)/t19-,23-,24+,26+,30-,31+/m1/s1
• InChI Key： UJYGDMFEEDNVBF-OGGGUQDZSA-N
• SMILES： O1[C@](C(C)C)(C(N2[C@@H](C(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)=O

Computed Properties

• Exact Mass: 561.29500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 41
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 182-184 °C (decomposition) (methanol )
• Boiling Point: 628.48°C (rough estimate)
• Refractive Index: 1.7500 (estimate)
• Solubility: Insuluble (1.5E-3 g/L) (25 ºC),
• PSA: 118.21000
• LogP: 2.24480
• Specific Rotation: D20 -110° (pyridine); -175° (chloroform)

Ergocornine Security Information

• Hazardous Material transportation number：UN 1544 6.1/PG 3
• WGK Germany：3
• RTECS：KE7630000
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides

Additional information on Ergocornine

Ergocornine (CAS No. 564-36-3): A Comprehensive Overview of Properties, Applications, and Research Insights

Ergocornine (CAS No. 564-36-3) is a naturally occurring ergot alkaloid derived from the fungus Claviceps purpurea. This compound belongs to the ergopeptine class and has garnered significant attention in pharmacological and biochemical research due to its unique structural and functional properties. In this article, we delve into the chemical characteristics, applications, and recent advancements related to Ergocornine, while addressing common queries and trending topics in the field.

The molecular formula of Ergocornine is C₃₁H₃₉N₅O₅, with a molecular weight of 561.67 g/mol. Its structure features a tetracyclic ergoline core, which is characteristic of ergot alkaloids. This structural motif is crucial for its biological activity, particularly in interacting with neurotransmitter receptors. Researchers often explore Ergocornine as a reference compound in studies involving dopamine and serotonin receptors, given its moderate affinity for these targets.

One of the most frequently asked questions about Ergocornine revolves around its potential therapeutic applications. While not widely used in modern medicine, this alkaloid has been studied for its vasoconstrictive properties. Historically, ergot alkaloids like Ergocornine were investigated for managing migraines and postpartum hemorrhage due to their ability to modulate blood vessel tone. However, the focus has shifted toward synthetic derivatives with improved safety profiles.

In recent years, the interest in natural products and bioactive compounds has surged, driven by the growing demand for sustainable and eco-friendly solutions. Ergocornine fits into this trend as a subject of research in green chemistry and biocatalysis. Scientists are exploring enzymatic methods to produce ergot alkaloids more efficiently, reducing reliance on traditional fungal cultivation. This aligns with the broader movement toward biobased manufacturing and circular economy principles.

Another hot topic related to Ergocornine is its role in neuropharmacology. With increasing awareness of mental health disorders, researchers are revisiting ergot alkaloids for their potential to modulate neural pathways. Although Ergocornine itself is not a frontline drug, its mechanism of action provides valuable insights for designing novel neurotherapeutic agents. For instance, studies have examined its effects on G-protein-coupled receptors (GPCRs), a key target class in treating conditions like Parkinson's disease and depression.

The analytical characterization of Ergocornine is another area of interest. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to quantify and qualify this compound in research settings. These methods ensure the purity and consistency of Ergocornine samples, which is critical for reproducible scientific outcomes. Laboratories often seek reliable reference standards of Ergocornine to validate their analytical protocols.

From a market perspective, the demand for Ergocornine is niche but steady, primarily driven by academic and pharmaceutical research. Suppliers catering to the life sciences sector typically offer this compound in small quantities, adhering to strict quality control measures. The pricing of Ergocornine can vary based on purity levels and sourcing methods, reflecting the complexities involved in its production and isolation.

In conclusion, Ergocornine (CAS No. 564-36-3) remains a compound of significant scientific interest due to its structural uniqueness and pharmacological potential. While its direct applications are limited, it serves as a valuable tool for understanding ergot alkaloid biochemistry and receptor interactions. As research trends evolve toward sustainable chemistry and precision medicine, Ergocornine continues to inspire innovative studies at the intersection of natural products and modern therapeutics.